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Compound of Interest

(2-Isopropoxy-4,5-
Compound Name:
dimethylphenyl)methanol

Cat. No.: B8204045

Get Quote

Executive Summary & Chemical Identification

Stop & Verify: Before proceeding, confirm the identity of your substance. There is a high risk of
confusing this compound with 2-Isopropoxyethanol (Isopropyl Cellosolve, CAS 109-59-1),

which is a volatile, flammable solvent.

(2-1sopropoxy-4,5-dimethylphenyl)methanol is a substituted benzyl alcohol derivative,
typically used as an intermediate in organic synthesis or drug development. Unlike lower
molecular weight ethers, this compound is generally a solid or viscous oil with lower volatility
but distinct toxicological profiles.
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Feature Target Compound Common Confusion Risk

(2-1sopropoxy-4,5-
Name ) 2-Isopropoxyethanol
dimethylphenyl)methanol

CAS 2484888-79-9 109-59-1

Benzyl alcohol core +
Structure Ethylene glycol ether
Isopropoxy + 2 Methyls

State (RT) Solid or Viscous Liquid Volatile Liquid

_ Non-Halogenated Organic
Disposal Class o Flammable Solvent
(Solid/Liquid)

Hazard Identification & Safety Profile

Effective disposal requires understanding the specific hazards to select the correct waste
stream. While specific toxicological data for this niche intermediate may be limited, it must be
handled according to the "Precautionary Principle" for benzyl alcohol derivatives.

GHS Classification (Inferred & Analogous)

Based on structural analogs (e.g., (4-Isobutoxy-2,6-dimethylphenyl)methanol), treat this
substance as an Irritant.

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[4][2][3][5][6]

H335: May cause respiratory irritation.[4][2]

H302: Harmful if swallowed (Potential).[2][6]

Critical Incompatibilities

e Strong Oxidizers: Reacts vigorously with perchlorates, peroxides, and permanganates.

e Acid Chlorides/Anhydrides: Reacts to form esters and heat.
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Pre-Disposal Handling & Segregation

Proper segregation prevents dangerous reactions in the waste container.

Waste Stream Classification

Classify this material as Non-Halogenated Organic Waste.
e Do NOT mix with aqueous waste (acid/base).

e Do NOT mix with halogenated solvents (DCM, Chloroform) unless your facility incinerates all
organics together (check local EHS protocols).

Container Selection

e Primary Container: High-Density Polyethylene (HDPE) or Amber Glass.

o Cap: Vented cap recommended if the waste solution contains volatile co-solvents; otherwise,
a standard screw cap with a PTFE liner.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid/Neat Liquid

Objective: Prepare the substance for high-temperature incineration.

Weighing: Determine the mass of the waste. Record this for the waste manifest.

Solubilization (Optional but Recommended):

o If your facility requires liquid waste for incineration, dissolve the solid in a minimal amount
of a compatible non-halogenated solvent (e.g., Acetone, Methanol, or Ethanol).

o Rationale: Liquid injection incinerators handle solutions more efficiently than bulk solids.

Transfer: Pour the solution into the "Non-Halogenated Organic Solvents" carboy.

Labeling: Tag the container immediately. Explicitly write:

o (2-lsopropoxy-4,5-dimethylphenyl)methanol
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o Solvent used (e.g., Acetone)

o Hazard Checkbox: Irritant, Toxic

Scenario B: Disposal of Reaction Mixtures (Solutions)

Objective: Segregate from incompatible reaction byproducts.

e Quenching: Ensure any reactive reagents (e.g., hydrides, organometallics) used in the
synthesis are fully quenched before disposal.

e pH Check: Verify the solution is neutral (pH 6-8). If acidic or basic, neutralize carefully.
e Separation:

o If an aqueous workup was performed, separate the organic layer.

o Aqueous Layer: Check for heavy metals. If none, dispose of in "Aqueous Waste".

o Organic Layer (Containing Target): Dispose of in "Non-Halogenated Organic Solvents".

Scenario C: Contaminated Debris (Gloves, Weigh Boats)

e Bagging: Place contaminated solid items in a clear polyethylene bag (2-4 mil thickness).
o Sealing: Double bag if the odor is potent or the material is wet.
» Bin: Deposit into the "Solid Hazardous Waste" drum (often a blue or black open-top drum).

Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of (2-lsopropoxy-
4,5-dimethylphenyl)methanol to ensure compliance and safety.
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Start: Waste Identification
(2-1sopropoxy-4,5-dimethylphenyl)methanol

Physical State?

Solid / Viscous Oil Dissolved in Solvent Contaminated PPE/Consumables

Facility accepts bulk \Facility prefers liquid

Solid Hazardous Waste Bin Dissolve in Acetone/EtOH

(If bulk solid accepted) (Preferred for Incineration) Double Bag = Solid Hiazardousivaste

Segregate: Non-Halogenated
Organic Waste Stream

Final Disposal: High-Temp Incineration

Click to download full resolution via product page

Caption: Operational workflow for segregating and disposing of (2-Isopropoxy-4,5-
dimethylphenyl)methanol based on physical state.

Emergency Procedures (Spill & Exposure)
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Incident Immediate Action Decontamination

Remove contaminated

) Wash with soap and water for clothing.[4][1][2][3][6][7] Do not
Skin Contact

15 min. use solvents (enhances
absorption).
Rinse with water/saline for 15 Seek medical attention if
Eye Contact ) o ]
min.[4] irritation persists.[4][1][2][6]

) o Clean surface with soap/water.
) Absorb with vermiculite or
Small Spill (<50g) q [41[1][3][8][9] Place absorbent
sand.
in Solid Hazardous Waste.

] Do not allow to enter drains.[6]
Large Spill Evacuate area. Contact EHS. .
[10] Use non-sparking tools.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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